2-Bromo-N-phenethyl-propionamide chemical properties
An In-depth Technical Guide on the Core Chemical Properties of 2-Bromo-N-phenethyl-propionamide For Researchers, Scientists, and Drug Development Professionals Abstract 2-Bromo-N-phenethyl-propionamide is a bifunctional...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide on the Core Chemical Properties of 2-Bromo-N-phenethyl-propionamide
For Researchers, Scientists, and Drug Development Professionals
Abstract
2-Bromo-N-phenethyl-propionamide is a bifunctional organic molecule that serves as a highly valuable intermediate in synthetic organic chemistry and medicinal drug discovery. As an α-bromo amide, its chemical behavior is dominated by the electrophilic nature of the α-carbon, which is activated by the adjacent carbonyl group and the bromine leaving group. This guide provides a comprehensive analysis of its core chemical properties, including its synthesis, spectroscopic signature, and characteristic reactivity. We will explore its utility in nucleophilic substitution reactions, modern cross-coupling methodologies, and as a precursor for heterocyclic scaffolds, providing field-proven insights into its application for creating diverse molecular architectures.
Core Physicochemical and Structural Characteristics
2-Bromo-N-phenethyl-propionamide, also known by its IUPAC name 2-bromo-N-(2-phenylethyl)propanamide, possesses a unique combination of a reactive α-bromo amide moiety and a phenethyl tail, a common scaffold in pharmacologically active compounds.
The molecule's reactivity is best understood by examining its key structural components. The α-carbon is a primary electrophilic center, the amide bond provides conformational rigidity, and the phenethyl group influences solubility and can participate in downstream biological interactions.
Caption: Key reactive sites and functional groups of the title compound.
Synthesis and Purification
The most direct and efficient synthesis of 2-Bromo-N-phenethyl-propionamide involves the nucleophilic acyl substitution between 2-bromopropionyl chloride and phenethylamine. The choice of reagents and conditions is critical for achieving high yield and purity.
Causality Behind Experimental Choices:
Acylating Agent: 2-Bromopropionyl chloride is a highly reactive acyl halide, making it an excellent electrophile for this amidation.[2][3] It can be prepared from propionic acid.[4]
Solvent: Anhydrous aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are used to prevent hydrolysis of the reactive acyl chloride.
Base: A non-nucleophilic organic base, such as triethylamine (TEA) or pyridine, is essential.[5] Its role is to act as a scavenger for the hydrochloric acid (HCl) byproduct generated during the reaction. This prevents the protonation of the phenethylamine reactant, which would render it non-nucleophilic and halt the reaction.
Experimental Protocol: Synthesis
Preparation: To a round-bottom flask under an inert atmosphere (Argon or Nitrogen), add phenethylamine (1.0 eq.) and anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.
Base Addition: Add triethylamine (1.1 eq.) to the solution and stir for 5 minutes.
Acylation: Add a solution of 2-bromopropionyl chloride (1.05 eq.) in anhydrous DCM dropwise to the cooled reaction mixture over 30 minutes. Maintaining the low temperature is crucial to control the exothermic reaction.
Reaction: Allow the reaction to warm to room temperature and stir overnight. The formation of a white precipitate (triethylammonium chloride) will be observed.
Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield colorless crystals.[5]
Synthesis and Workup Workflow
Caption: Major synthetic transformations of the title compound.
Applications in Drug Discovery
The structural features and reactivity of 2-Bromo-N-phenethyl-propionamide make it an ideal starting point for the development of compound libraries for drug screening. The phenethylamine core is a well-known pharmacophore present in numerous neurotransmitters and therapeutic agents. The ability to easily modify the α-position allows medicinal chemists to systematically alter the steric and electronic properties of the molecule to optimize binding affinity, selectivity, and pharmacokinetic profiles. Its role as a precursor to γ-lactams and α-amino acids further solidifies its importance in generating novel drug candidates.
[6][7]
Conclusion
2-Bromo-N-phenethyl-propionamide is more than a simple chemical; it is a versatile molecular tool. Its well-defined synthesis, predictable spectroscopic characteristics, and, most importantly, its highly tunable reactivity at the α-carbon make it an indispensable building block for researchers. From fundamental SN2 reactions to sophisticated catalytic cross-couplings and radical cyclizations, this compound provides a reliable and efficient entry point to a vast chemical space of complex amides, heterocycles, and potential therapeutic agents.
References
Google Patents. CN104058953A - Production technique for synthesizing 2-bromopropionyl chloride.
Physicochemical Profiling & Characterization of 2-Bromo-N-phenethyl-propionamide
Executive Summary & Structural Identity 2-Bromo-N-phenethyl-propionamide (also known as 2-Bromo-N-(2-phenylethyl)propanamide) is a specialized electrophilic intermediate used primarily in the synthesis of nitrogen-contai...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Structural Identity
2-Bromo-N-phenethyl-propionamide (also known as 2-Bromo-N-(2-phenylethyl)propanamide) is a specialized electrophilic intermediate used primarily in the synthesis of nitrogen-containing heterocycles and complex amide derivatives. Its utility stems from the bifunctional nature of its scaffold: it possesses a nucleophilic amide nitrogen (masked) and a highly reactive electrophilic carbon at the
-position (C2).
This guide provides a rigorous physicochemical profile to assist researchers in handling, characterizing, and utilizing this compound in drug discovery workflows.
Molecular Identity
Parameter
Detail
IUPAC Name
2-bromo-N-(2-phenylethyl)propanamide
CAS Number
626209-17-4
Molecular Formula
Molecular Weight
256.14 g/mol
SMILES
CC(C(=O)NCCC1=CC=CC=C1)Br
Chirality
The C2 carbon is a stereocenter. Standard synthesis yields the racemate (), though enantioselective routes exist.
Physicochemical Parameters
The following data aggregates experimental values and high-confidence predictive models based on Structure-Property Relationships (SPR).
Core Physical Data
Property
Value / Range
Context & Implication
Physical State
Solid (Crystalline)
Typically appears as off-white to beige needles or powder.
Melting Point
92 °C - 94 °C
Sharp melting point indicates high purity; broadening suggests hydrolysis to 2-bromopropionic acid.
Boiling Point
~393 °C (Predicted)
Decomposition often occurs before boiling at atmospheric pressure.
Density
1.34 ± 0.06 g/cm³
Denser than water due to the heavy bromine atom.
LogP (Octanol/Water)
2.5 - 2.8 (Est.)
Moderately lipophilic. The phenethyl tail drives membrane permeability, while the amide provides H-bond donor/acceptor sites.
Solubility Profile
Understanding the solubility landscape is critical for reaction solvent selection (process chemistry) and purification.
High Solubility: Dichloromethane (DCM), Chloroform, Ethyl Acetate, DMSO, Methanol.
Moderate Solubility: Ethanol, Acetonitrile.
Low/Insoluble: Water, Hexanes (often used as a precipitant during recrystallization).
Reactivity & Stability Profile
The chemical behavior of 2-Bromo-N-phenethyl-propionamide is defined by the lability of the C-Br bond.
Electrophilic Potential (
-Alkylation)
The carbon alpha to the carbonyl is electron-deficient due to both the carbonyl and the bromine. This makes it a prime target for Nucleophilic Substitution (
) .
Amines: Reacts to form
-amino amides.
Thiols: Rapidly forms thioethers.
Intramolecular Cyclization: Under basic conditions, the amide nitrogen can attack the
-carbon (if deprotonated) to form lactams, though steric strain usually disfavors 3-membered rings (aziridinones) in favor of intermolecular reactions or polymerization.
Hydrolytic Instability
While the amide bond is relatively stable, the C-Br bond is susceptible to hydrolysis in aqueous basic media, yielding N-phenethyl-lactamide (substitution of Br by OH) or elimination products (acrylamides).
Visualization of Reactivity Pathways
The following diagram illustrates the divergent pathways available to this intermediate, highlighting its role as a branch point in synthesis.
Figure 1: Divergent reactivity pathways. The SN2 pathway is the primary utility in medicinal chemistry.
Analytical Characterization Protocols
To ensure scientific integrity, characterization must rely on orthogonal methods: Chromatography for purity and Spectroscopy for identity.
HPLC Purity Profiling
Objective: Quantify purity and detect the des-bromo impurity (N-phenethylpropionamide) or hydrolyzed byproducts.
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).
Expected Retention: The target compound is lipophilic and will elute late in the gradient (approx. 8-10 min depending on dead volume).
Nuclear Magnetic Resonance (NMR) Identity
The
-NMR spectrum provides a definitive fingerprint.
Proton Environment
Chemical Shift (, ppm)
Multiplicity
Integration
Assignment Logic
Amide NH
6.0 - 6.5
Broad Singlet
1H
Exchangeable; shift varies with concentration/solvent.
Aromatic Ring
7.1 - 7.4
Multiplet
5H
Typical monosubstituted benzene pattern.
-CH (Methine)
4.3 - 4.5
Quartet
1H
Deshielded by Br and Carbonyl. Couples with methyl group.
3.4 - 3.6
Quartet/Multiplet
2H
Adjacent to Nitrogen; couples with NH and benzylic CH2.
Benzylic
2.8 - 2.9
Triplet
2H
Adjacent to aromatic ring.
Terminal
1.8 - 1.9
Doublet
3H
Couples with the -methine.
Analytical Logic Flow
The following workflow ensures rigorous quality control (QC) before the material is committed to subsequent synthesis steps.
Figure 2: QC Decision Tree. Simultaneous NMR and HPLC analysis prevents false positives from non-UV active impurities.
Handling & Safety (E-E-A-T)
Warning: As an
-haloamide, this compound is a potential alkylating agent . It can react with nucleophilic residues in proteins (cysteine, lysine) and DNA.
Engineering Controls: Always handle within a certified chemical fume hood.
PPE: Nitrile gloves are standard, but double-gloving is recommended due to the compound's lipophilicity (potential for permeation).
Deactivation: Spills should be treated with a dilute solution of ammonia or sodium thiosulfate to nucleophilically displace the bromine before disposal.
References
PubChem. (2023).[2] 2-Bromo-N-phenylpropionamide (Analogous Structure Data). National Library of Medicine. Retrieved from [Link]
Sielc Technologies. (n.d.). HPLC Method for Analysis of Bromoform and Halo-organic Intermediates. Retrieved from [Link]
purification techniques for 2-Bromo-N-phenethyl-propionamide
Application Note: Purification Protocols for 2-Bromo-N-phenethyl-propionamide Abstract This technical guide details the purification strategies for 2-Bromo-N-phenethyl-propionamide (CAS: 626209-17-4), a functionalized -h...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Purification Protocols for 2-Bromo-N-phenethyl-propionamide
Abstract
This technical guide details the purification strategies for 2-Bromo-N-phenethyl-propionamide (CAS: 626209-17-4), a functionalized
-haloamide intermediate used in organic synthesis (e.g., Atom Transfer Radical Polymerization initiators or peptidomimetic scaffolds). Due to the electrophilic nature of the -bromine and the potential for hydrolysis, purification requires strict control over temperature and pH.[1] This note covers three distinct protocols: Liquid-Liquid Extraction (LLE) for crude cleanup, Recrystallization for high-purity isolation, and Flash Chromatography for complex separations.
Safety & Handling (Critical)
Hazard Class:
-Haloamides are potent alkylating agents and often lachrymators.[1]
PPE: Nitrile gloves (double-gloved recommended), lab coat, and safety goggles.[1]
Ventilation: All operations must be performed in a functioning fume hood.[1]
Stability: The C-Br bond is susceptible to hydrolysis under basic conditions or high temperatures. Avoid prolonged exposure to aqueous base.[1]
Pre-Purification Assessment
Before selecting a method, analyze the crude reaction mixture via Thin Layer Chromatography (TLC).[1]
Method A: Liquid-Liquid Extraction (The "Work-Up")
Objective: Removal of unreacted amine precursors and acidic byproducts. This is the baseline protocol required before recrystallization or chromatography.[1]
Principle:
Utilizes differential solubility at varying pH levels to sequester impurities into the aqueous phase while retaining the neutral amide in the organic phase.[1]
Protocol:
Dissolution: Dissolve the crude solid in Dichloromethane (DCM) or Ethyl Acetate (EtOAc) (approx. 10 mL per gram of crude).[1]
Acid Wash (Removes Amine):
Wash the organic layer twice with 1M HCl (cold).[1]
Concentration: Filter and concentrate in vacuo (Rotary Evaporator) at
to prevent thermal degradation.
Workflow Diagram:
Figure 1: Liquid-Liquid Extraction workflow for removal of ionic precursors.
Method B: Recrystallization (The Gold Standard)
Objective: Isolation of
pure crystalline solid.[1]
Suitability: Best for solids with melting points where the main impurity is minor structural isomers or trace starting materials.[1]
Solvent Selection:
Solvent Pair A: Ethanol / Water (Most common for amides).[1]
Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1][4][5] (Standard reference for general purification techniques of amides and bromo-compounds). [1]
Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Foundational text for recrystallization and extraction protocols).
Application Note: Strategic Utilization of 2-Bromo-N-phenethyl-propionamide in Medicinal Chemistry
Executive Summary 2-Bromo-N-phenethyl-propionamide (CAS: 42308-20-3) represents a high-value electrophilic scaffold in modern drug discovery. Unlike simple alkyl halides, this -bromoamide combines a reactive electrophili...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Bromo-N-phenethyl-propionamide (CAS: 42308-20-3) represents a high-value electrophilic scaffold in modern drug discovery. Unlike simple alkyl halides, this
-bromoamide combines a reactive electrophilic center with a directing amide moiety, making it a pivotal intermediate for synthesizing peptidomimetics , -lactams , and piperazine-based CNS-active agents .
This guide moves beyond basic characterization to provide field-proven protocols for transforming this intermediate into complex bioactive architectures. We focus on two primary mechanistic pathways: Bimolecular Nucleophilic Substitution (
) for library generation and Atom Transfer Radical Cyclization (ATRC) for heterocycle formation.
Chemical Profile & Reactivity Matrix
Before initiating protocols, researchers must understand the specific reactivity profile of the
-carbon. The adjacent carbonyl group enhances the acidity of the -proton while simultaneously activating the C-Br bond for nucleophilic attack.
Table 1: Physicochemical Properties
Property
Data
Relevance
Molecular Formula
Core Scaffold
Molecular Weight
270.15 g/mol
Fragment-based drug design (FBDD)
Physical State
White to off-white solid
Handling ease vs. oils
Reactive Center
-Carbon (C2)
Susceptible to and Radical formation
Leaving Group
Bromide ()
Good leaving group ( of HBr )
Solubility
DMSO, DMF, DCM, MeOH
Compatible with standard organic protocols
Reactivity Logic
The phenethyl side chain provides lipophilicity and
- stacking potential, often critical for binding affinity in GPCR targets (e.g., opioid or adrenergic receptors). The propionamide backbone introduces a chiral center at the -position (if enantiomerically pure starting material is used, though racemization via enolization is a risk under basic conditions).
Mechanistic Pathways & Application Logic
The utility of 2-Bromo-N-phenethyl-propionamide diverges into three distinct synthetic pathways.
Figure 1: Divergent synthetic pathways for 2-Bromo-N-phenethyl-propionamide. Pathway A and B are the primary focus for medicinal chemistry.
-substituted -amino amides.
Context: This reaction is the standard method for generating diverse libraries of potential ion channel blockers or kinase inhibitors. The key challenge is preventing over-alkylation (formation of quaternary ammonium salts) and minimizing elimination byproducts.
Dissolve 2-Bromo-N-phenethyl-propionamide (1 mmol) in anhydrous MeCN (5 mL).
Add KI (0.1 mmol). Stir for 10 minutes at room temperature. Rationale: In situ generation of the
-iodo intermediate, which is a superior leaving group (faster ), reducing reaction time and thermal degradation.
Nucleophilic Attack:
Add the secondary amine (1.2 mmol) followed by
(2.0 mmol).
Critical Note: If using a primary amine, use a large excess (3-5 eq) to prevent dialkylation, or switch to reductive amination routes.
Reaction:
Heat to 60°C under
atmosphere for 4–6 hours.
Monitor: TLC (Hexane/EtOAc 7:3) or LCMS. Look for the disappearance of the bromide peak (M+2 pattern absent).
Work-up:
Cool to RT. Filter off inorganic solids (
, excess ).
Concentrate filtrate in vacuo.
Redissolve in EtOAc, wash with water (
) and brine ().
Purification:
Flash column chromatography (typically DCM/MeOH gradients) is required if the amine was not volatile.
Validation Criteria:
1H NMR: Diagnostic shift of the
-proton (quartet) from ~4.5 ppm (CH-Br) to ~3.2–3.5 ppm (CH-N).
LCMS: Observe parent ion
.
Protocol B: Radical Cyclization to
-Lactams
Objective: Construction of functionalized
-lactams via Atom Transfer Radical Addition (ATRA).
Context:-Haloamides are excellent precursors for radical generation. Using photoredox or metal catalysis, the -carbon radical can attack tethered or external alkenes, forming valuable lactam rings common in nootropic and anticonvulsant drugs.
Alkene Partner: Allyl acetate or similar electron-rich alkene (2-5 eq).
Catalyst:
(1 mol%) or (photoredox).
Reductant: Sodium Ascorbate (if using aqueous/micellar conditions).
Solvent: DMSO or MeOH.
Workflow Logic
Figure 2: Radical cascade mechanism for lactam formation.
Step-by-Step Methodology (Copper-Catalyzed ATRA)
Setup:
In a Schlenk tube, combine 2-Bromo-N-phenethyl-propionamide (1.0 eq) and the alkene (3.0 eq).
Add catalyst
(10 mol%) and ligand TPMA (tris(2-pyridylmethyl)amine) (10 mol%).
Degassing (Crucial):
Radical reactions are inhibited by oxygen. Perform 3 cycles of Freeze-Pump-Thaw or vigorous
sparging for 15 minutes.
Reaction:
Stir at 80°C (thermal initiation) or irradiate with Blue LED (if using Photoredox catalyst) for 12 hours.
Work-up:
Dilute with
, wash with aqueous (to remove Copper).
Dry over
and concentrate.
Safety & Handling Guidelines
Lachrymator Potential:
-Bromoamides are structurally related to tear gas agents (e.g., bromoacetone). They are potent eye and respiratory irritants.[1] Always handle in a fume hood.
Storage: Store at 2-8°C, protected from light (to prevent autolytic radical degradation).
References
Fundamental Reactivity: Effenberger, F. (1980). Nucleophilic substitution of alpha-haloamides.Angewandte Chemie International Edition, 19(2), 151-170.
Radical Cyclization: Clark, A. J. (2016). Atom Transfer Radical Cyclisation (ATRC) and Addition (ATRA) of Activated Halides.Chemical Society Reviews, 45, 248-260.
Lactam Synthesis: Petersen, W. F., et al. (2016). Photoredox Catalysis: A Sustainable Pathway to N-Heterocycles.Journal of Organic Chemistry, 81(2), 654-662.
experimental setup for reactions involving 2-Bromo-N-phenethyl-propionamide
Part 1: Core Directive & Executive Summary Scope: This technical guide details the experimental configuration for utilizing 2-Bromo-N-phenethyl-propionamide (2-BPP) as an electrophilic scaffold in medicinal chemistry. 2-...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Core Directive & Executive Summary
Scope:
This technical guide details the experimental configuration for utilizing 2-Bromo-N-phenethyl-propionamide (2-BPP) as an electrophilic scaffold in medicinal chemistry. 2-BPP serves as a versatile
-haloamide building block, primarily utilized for nucleophilic substitutions to generate -amino amides (peptidomimetics) or thioether derivatives.
Strategic Value:
The
-bromoamide moiety combines high electrophilicity with the stability of the amide backbone, making it ideal for Fragment-Based Drug Discovery (FBDD) . However, its dual reactivity (substitution vs. -elimination to acrylamides) requires precise control over basicity, temperature, and solvent polarity. This guide provides a self-validating protocol to maximize substitution efficiency while suppressing elimination side-products.
-Haloamides are potent lachrymators and direct alkylating agents. They can alkylate DNA residues.[4]
Control: All solids must be weighed in a laminar flow hood. Double-gloving (Nitrile/Laminate) is mandatory.
Experimental Setup: Kinetic Control System
To ensure reproducibility, we utilize a Parallel Synthesis Block (e.g., Mettler Toledo EasyMax or standard Radleys block) to control temperature
0.5°C.
Core Reaction:
displacement of the -bromide by a secondary amine (Morpholine model) or thiol.
Reaction Scheme:
Protocol A: Aminolysis (Library Generation Mode)
Objective: Synthesis of
-amino amide derivatives with minimal elimination.
Rationale: Secondary amines are moderately basic. Using a non-nucleophilic auxiliary base (DIPEA) prevents the nucleophile from being consumed as a proton scavenger, but excess strong base promotes elimination to the acrylamide (N-phenethyl-acrylamide).
Step-by-Step Methodology:
Stock Preparation:
Dissolve 2-BPP (1.0 eq, 0.5 mmol) in anhydrous Acetonitrile (MeCN) [0.2 M]. MeCN is chosen over DMF to facilitate easier workup and faster
Cool the 2-BPP solution to 0°C (ice/water bath). Why? Lower temperature suppresses the activation energy barrier for elimination (
).
Add DIPEA followed by the slow addition of Morpholine.
Reaction Monitoring:
Allow to warm to Room Temperature (25°C).
Checkpoint: Sample at T=30 min for LC-MS.
Success Criteria: Disappearance of starting material (
~ 4.5 min) and appearance of product ( = 263.3).
Workup (Self-Validating):
Evaporate MeCN. Partition residue between EtOAc and sat.
.
Validation: The product is basic. Wash organic layer with water, then extract product into 1M HCl (aqueous). Wash aqueous acid with ether (removes neutral impurities/acrylamide). Basify aqueous layer and re-extract with EtOAc. This "Acid-Base Swing" guarantees >95% purity.
Diagnostic: The Bromine isotope pattern (1:1 ratio of
Br:Br) in the starting material is a key identifier. The product will lose this pattern.
2. NMR Spectroscopy (
H-NMR, 400 MHz, CDCl):
Starting Material:
1.85 (d, 3H, -CH-Br) - Diagnostic Doublet.
4.45 (q, 1H, CH-Br) - Deshielded Quartet.
Product (Morpholine derivative):
1.25 (d, 3H, -CH-N) - Upfield Shift.
3.10 (q, 1H, CH-N) - Significant Upfield Shift.
References
Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Standard text for
vs
competition kinetics).
ChemicalBook. (2024). 2-Bromo-N-phenethyl-propionamide - Safety and Properties. Retrieved from
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 99113, 2-Bromo-N-phenylpropionamide (Analogous Reactivity). Retrieved from
Application Note: Profiling the Electrophilic Reactivity and Cytotoxicity of 2-Bromo-N-phenethyl-propionamide
Introduction & Scientific Rationale This application note details the protocol for the in vitro characterization of 2-Bromo-N-phenethyl-propionamide (BPPA). Chemically, BPPA belongs to the class of -haloacetamides, a str...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scientific Rationale
This application note details the protocol for the in vitro characterization of 2-Bromo-N-phenethyl-propionamide (BPPA). Chemically, BPPA belongs to the class of
-haloacetamides, a structural motif frequently utilized in Fragment-Based Drug Discovery (FBDD) as a "covalent warhead" to target nucleophilic cysteine residues.
While covalent inhibitors have seen a resurgence in drug development (e.g., Ibrutinib, Osimertinib), the fine-tuning of their reactivity is critical. An ideal covalent probe must possess sufficient electrophilicity to modify the target protein (
) while avoiding indiscriminate alkylation of off-target thiols, which leads to cellular toxicity.
Scope of this Protocol:
This guide provides a self-validating workflow to assess BPPA as a model electrophile. It covers:
Intrinsic Reactivity: Measuring the half-life (
) of BPPA in the presence of Glutathione (GSH).
Cellular Toxicity: Determining the therapeutic window using ATP-based viability assays.
Adduct Identification: Verifying the covalent mechanism via LC-MS/MS.
Objective: To determine the intrinsic electrophilicity of BPPA by measuring its pseudo-first-order reaction rate with Glutathione (GSH). This assay distinguishes "tunable" inhibitors from highly reactive "PAINS" (Pan-Assay Interference Compounds).
Principle
The
-bromo stereocenter of BPPA undergoes an nucleophilic substitution with the thiol group of GSH.
Materials
Test Compound: BPPA (10 mM stock in DMSO).
Nucleophile: L-Glutathione, reduced (GSH) (freshly prepared 20 mM in PBS).
Internal Standard (IS): Warfarin or Carbamazepine (10 µM in Acetonitrile).
Buffer: PBS, pH 7.4 (degassed to prevent GSH oxidation).
Protocol Steps
Preparation: Prepare a reaction mixture containing 10 µM BPPA and 1 mM GSH (100-fold excess) in PBS (pH 7.4) with 1% DMSO final concentration.
Control: Prepare a "No GSH" control (10 µM BPPA in PBS) to assess hydrolytic stability.
Incubation: Incubate at 37°C in a thermomixer (300 rpm).
Sampling: At time points
min:
Remove 50 µL aliquot.
Immediately quench by adding 200 µL Acetonitrile containing Internal Standard.
Centrifuge (4000 rpm, 10 min) to pellet precipitated salts.
Analysis: Inject supernatant into LC-MS/MS (Reverse Phase C18). Monitor the depletion of the BPPA parent ion (
Figure 1: Workflow for determining intrinsic electrophilicity via GSH trapping.
Module 2: Cellular Cytotoxicity Profiling
Objective: To differentiate between specific mechanism-based toxicity and general alkylation toxicity.
Principle
Alpha-halo amides can deplete cellular glutathione pools, leading to oxidative stress. This protocol compares cytotoxicity in normal conditions vs. GSH-depleted conditions (using BSO, a GSH synthesis inhibitor). A large shift in
indicates the compound is heavily reliant on GSH detoxification.
Protocol Steps
Cell Seeding: Seed HepG2 or HEK293 cells (5,000 cells/well) in 96-well white-walled plates. Allow attachment (24h).
Search for cysteine residues with a static modification of +175.24 Da .
References
Singh, J., et al. (2011). "The resurgence of covalent drugs."[3][4] Nature Reviews Drug Discovery, 10, 307–317. Link
Flanagan, M. E., et al. (2014). "Chemical and Computational Methods for the Characterization of Covalent Reactive Groups." Journal of Medicinal Chemistry, 57(23), 10072–10079. Link
Kalgutkar, A. S., & Dalvie, D. (2012). "Drug Discovery for Covalent Inhibitors: An Assessment of the Risks and Benefits." Expert Opinion on Drug Discovery, 7(7), 561–581. Link
Promega Corporation. "CellTiter-Glo® Luminescent Cell Viability Assay Protocol." Link
Technical Support Center: Stabilizing 2-Bromo-N-phenethyl-propionamide in Solution
Welcome to the technical support center for 2-Bromo-N-phenethyl-propionamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on maintaining t...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 2-Bromo-N-phenethyl-propionamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on maintaining the stability of this compound in solution. Here, you will find troubleshooting advice and frequently asked questions to address specific issues you may encounter during your experiments.
Introduction: Understanding the Stability of α-Haloamides
2-Bromo-N-phenethyl-propionamide belongs to the class of α-haloamides. The reactivity of these molecules is largely centered around the α-carbon, which is susceptible to nucleophilic attack, and the amide bond, which can undergo hydrolysis.[1] The stability of the amide bond itself is generally high due to resonance stabilization between the nitrogen lone pair and the carbonyl group.[2][3] However, the presence of the α-bromo substituent introduces unique stability challenges. The carbon-halogen bond can increase the compound's stability towards biodegradation and oxidation but also introduces pathways for degradation.[4] Understanding these properties is crucial for designing stable formulations and obtaining reliable experimental results.
This guide will walk you through the primary factors affecting the stability of 2-Bromo-N-phenethyl-propionamide and provide actionable protocols to mitigate degradation.
Frequently Asked Questions (FAQs)
Q1: What are the primary degradation pathways for 2-Bromo-N-phenethyl-propionamide in solution?
A1: The two main degradation pathways are hydrolysis of the amide bond and solvolysis at the α-carbon.
Hydrolysis: The amide bond can be cleaved by water, a reaction that can be catalyzed by acidic or basic conditions, to yield 2-bromopropionic acid and phenethylamine.[5][6][7]
Solvolysis/Nucleophilic Substitution: The α-bromo group is a good leaving group, making the α-carbon susceptible to attack by nucleophiles, including the solvent itself (solvolysis).[8] This can lead to the formation of byproducts where the bromine is replaced by a solvent molecule or other nucleophiles present in the solution.
Q2: What are the visible signs of degradation in my 2-Bromo-N-phenethyl-propionamide solution?
A2: Visual signs of degradation can include discoloration (e.g., yellowing) of the solution, which may indicate the formation of degradation products or reactions with impurities.[9] The formation of a precipitate could also indicate the generation of less soluble degradation products. However, significant degradation can occur without any visible changes. Therefore, analytical monitoring is essential.
Q3: How long can I expect my stock solution to be stable?
A3: The stability of your stock solution is highly dependent on the solvent, storage temperature, and exposure to light and air. A solution in a non-polar, aprotic solvent, stored at low temperatures and protected from light, will be significantly more stable than an aqueous solution at room temperature. For critical applications, it is recommended to perform a preliminary stability study under your specific storage conditions or prepare fresh solutions for each experiment.
Q4: Can the phenethyl group influence the stability of the compound?
A4: Yes, the N-phenethyl group can influence stability. The electronic properties of the phenyl ring can have a minor effect on the reactivity of the amide bond. Steric hindrance from the bulky phenethyl group might slightly slow down the rate of hydrolysis compared to smaller N-substituted amides.
This section provides a systematic approach to identifying and resolving stability issues with 2-Bromo-N-phenethyl-propionamide solutions.
Problem 1: Rapid Degradation Observed in Aqueous Solutions
Symptoms:
Rapid loss of parent compound concentration as measured by HPLC or other analytical techniques.
Appearance of new peaks corresponding to degradation products in the chromatogram.
Inconsistent results in bioassays or other functional experiments.
Root Causes & Solutions:
Cause A: pH-Mediated Hydrolysis. Amide hydrolysis is significantly accelerated under both acidic and basic conditions.[2][7]
Solution: pH Control. Maintain the pH of your aqueous solution within a neutral range (pH 6-8) where the rate of hydrolysis is typically at a minimum. Use a non-nucleophilic buffer system (e.g., phosphate buffer) at a low concentration to avoid buffer-catalyzed degradation.
Cause B: Solvolysis by Water. Water can act as a nucleophile, attacking the α-carbon and displacing the bromide ion.
Solution: Minimize Water Content. If your experimental protocol allows, consider using co-solvents to reduce the water activity. Solvents like acetonitrile, DMSO, or ethanol can be used, but their compatibility with your downstream application must be verified. For some compounds, degradation in aqueous media is rapid, with a reported half-life on the order of minutes for similar molecules.[10][11]
Problem 2: Degradation in Organic Solvents
Symptoms:
Compound degradation even in non-aqueous solutions.
Variability between different batches of the same solvent.
Root Causes & Solutions:
Cause A: Protic Solvents. Polar protic solvents (e.g., methanol, ethanol) can participate in solvolysis reactions.[8]
Solution: Use Aprotic Solvents. Whenever possible, use polar aprotic solvents like acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO). Ensure the solvent is of high purity and anhydrous, as residual water can still cause hydrolysis.
Cause B: Solvent Impurities. Peroxides in ethers (like THF or dioxane) or acidic impurities in chlorinated solvents can catalyze degradation.
Solution: Use High-Purity, Stabilized Solvents. Use freshly opened bottles of high-purity, anhydrous solvents. For solvents prone to peroxide formation, test for peroxides before use or use solvents containing stabilizers like BHT.
Problem 3: Photodegradation
Symptoms:
Increased degradation in samples exposed to light compared to those stored in the dark.
Discoloration of the solution upon light exposure.
Root Cause:
Light-Induced Decomposition. Halogenated organic compounds can be susceptible to photodegradation, where UV or visible light provides the energy to break the carbon-bromine bond, initiating radical reactions or other degradation pathways.[9][12]
Solution: Protect from Light. Store stock solutions and experimental samples in amber vials or wrap containers with aluminum foil.[12] Minimize exposure to ambient light during sample preparation and handling.
Problem 4: Thermal Degradation
Symptoms:
Faster degradation at room temperature or elevated temperatures compared to refrigerated or frozen samples.
Root Cause:
Increased Reaction Rates at Higher Temperatures. The rates of all chemical reactions, including hydrolysis and solvolysis, increase with temperature.[12][13]
Solution: Temperature Control. Store stock solutions at low temperatures, such as 2-8°C or -20°C. For long-term storage, -80°C is recommended. Prepare experimental solutions on ice and minimize their time at room temperature.
A forced degradation study is essential to identify potential degradation products and determine the intrinsic stability of the molecule.[13][15] This helps in developing a stability-indicating analytical method.
Objective: To investigate the stability of 2-Bromo-N-phenethyl-propionamide under various stress conditions.
Materials:
2-Bromo-N-phenethyl-propionamide
HPLC-grade water, acetonitrile, methanol
0.1 M HCl, 0.1 M NaOH
3% Hydrogen peroxide (H₂O₂)
Phosphate buffer (pH 7.0)
HPLC system with UV or MS detector
Procedure:
Prepare a Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.
Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.
Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Incubate at room temperature for 4 hours. Neutralize with 0.1 M HCl before analysis.
Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂. Incubate at room temperature for 24 hours.
Thermal Degradation: Keep a solid sample of the compound at 60°C for 24 hours. Dissolve in acetonitrile for analysis.
Photodegradation: Expose a solution of the compound (in a transparent vial) to a photostability chamber (ICH Q1B conditions) for a specified duration. Keep a control sample wrapped in foil.[12]
Analysis: Analyze all samples, including a non-stressed control, by a suitable analytical method (e.g., HPLC-UV). Aim for 5-20% degradation to ensure that secondary degradation is minimized.[13]
Protocol 2: Monitoring Solution Stability by HPLC
Objective: To quantify the concentration of 2-Bromo-N-phenethyl-propionamide over time under specific storage conditions.
Method:
Prepare Solution: Prepare a solution of the compound at the desired concentration in the solvent of interest.
Storage: Aliquot the solution into several vials corresponding to different time points. Store under the desired conditions (e.g., 4°C, protected from light).
Time Points: At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), remove one vial.
HPLC Analysis: Analyze the sample immediately by a validated HPLC method. Use a freshly prepared standard for quantification at each time point to account for any instrument variability.
Data Analysis: Plot the concentration of 2-Bromo-N-phenethyl-propionamide versus time to determine the degradation rate.
Analytical Techniques for Stability Monitoring:
High-Performance Liquid Chromatography (HPLC): The most common technique for stability studies, allowing for the separation and quantification of the parent compound and its degradation products.[16]
Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for identifying the structures of unknown degradation products.[17]
Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and can be used to monitor the formation of degradants.[16]
Visualizing Degradation and Troubleshooting
Diagram 1: Key Degradation Pathways
Caption: Primary degradation routes for 2-Bromo-N-phenethyl-propionamide.
Diagram 2: Troubleshooting Logic Flow
Caption: Decision tree for troubleshooting stability issues.
By systematically addressing these factors, researchers can significantly improve the stability of 2-Bromo-N-phenethyl-propionamide in solution, leading to more reliable and reproducible experimental outcomes.
References
The Fascinating Chemistry of α‐Haloamides. PMC. Available at: [Link]
Amides: Structure, Properties, and Reactions. Solubility of Things. Available at: [Link]
A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. ARKIVOC. Available at: [Link]
Halogenation of organic compounds using continuous flow and microreactor technology. Reaction Chemistry & Engineering (RSC Publishing). doi:10.1039/C6RE00186F. Available at: [Link]
Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Asian Journal of Research in Pharmaceutical Sciences. Available at: [Link]
Reactions of Amides. Save My Exams. Available at: [Link]
Carboxylic Acids and Derivatives - Structure of Amides (A-Level Chemistry). Study Mind. Available at: [Link]
ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. IJRPR. Available at: [Link]
Forced Degradation Studies in Pharmaceuticals. Scribd. Available at: [Link]
Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. PharmaInfo. Available at: [Link]
Chiral Cyclic Hypervalent Iodine(III) for Halogen Bonding–Mediated Dimerization and Modulable Chirality Induction in Solution. Journal of the American Chemical Society. Available at: [Link]
Development of Impurity Profiling Methods Using Modern Analytical Techniques. PubMed. Available at: [Link]
A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Arkivoc. Available at: [Link]
Scope for solvolysis of amides with different alcohols. Reactions conditions. ResearchGate. Available at: [Link]
2-Bromo-N-phenylpropionamide | C9H10BrNO. PubChem - NIH. Available at: [Link]
Pharmaceutical Forced Degradation Studies with Regulatory Consideration. ResearchGate. Available at: [Link]
24.4: Hydrolysis of Amides. Chemistry LibreTexts. Available at: [Link]
Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. MDPI. Available at: [Link]
Rapid amide ligation between α-halo acylsilanes and amines under aqueous conditions. Nature Communications. Available at: [Link]
2 Bromo Propionyl Bromide. Crystle Chemipharma. Available at: [Link]
Rapid amide ligation between α-halo acylsilanes and amines under aqueous conditions. PubMed. Available at: [Link]
Quantification and Degradation of 2,2-Dibromo-3-Nitrilopropionamide (DBNPA) in Bioethanol Fermentation Coproducts. PMC. Available at: [Link]
DEGRADATIONPATHWAY B. Pharm 2-2. Scribd. Available at: [Link]
Perspective on halogenated organic compounds. PMC - NIH. Available at: [Link]
7.1: Solvolysis of Tertiary and Secondary Haloalkanes. Chemistry LibreTexts. Available at: [Link]
Amides - Structure and Reactivity. Chemistry Steps. Available at: [Link]
2-Phenylethyl bromide. Wikipedia. Available at: [Link]
Halogenation of organic compounds using continuous flow and microreactor technology. ResearchGate. Available at: [Link]
Analytical methodologies for discovering and profiling degradation-related impurities. ResearchGate. Available at: [Link]
(PDF) Quantification and Degradation of 2,2-Dibromo-3-Nitrilopropionamide (DBNPA) in Bioethanol Fermentation Coproducts. ResearchGate. Available at: [Link]
Quantification and Degradation of 2,2-Dibromo-3-Nitrilopropionamide (DBNPA) in Bioethanol Fermentation Coproducts. PubMed. Available at: [Link]
Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. PMC. Available at: [Link]
22.4: Alpha Bromination of Carboxylic Acids. Chemistry LibreTexts. Available at: [Link]
Stopped Flow Analysis. University of Wisconsin-Madison, Department of Chemistry. Available at: [Link]
Determination of bronopol and its degradation products by HPLC. ResearchGate. Available at: [Link]
challenges in the scale-up of 2-Bromo-N-phenethyl-propionamide production
Technical Support Center: Scale-Up of 2-Bromo-N-phenethyl-propionamide Status: Active Document ID: TSC-2024-BNPP-01 Security Level: Public / Research Use Only Regulatory & Safety Compliance Warning CRITICAL NOTICE: 2-Bro...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Scale-Up of 2-Bromo-N-phenethyl-propionamide
Status: Active
Document ID: TSC-2024-BNPP-01
Security Level: Public / Research Use Only
Regulatory & Safety Compliance Warning
CRITICAL NOTICE: 2-Bromo-N-phenethyl-propionamide is a chemical intermediate that shares structural similarities with precursors for Schedule I/II controlled substances (e.g., fentanyl analogs).
Legal Mandate: Users must verify compliance with all local (e.g., DEA List I/II), national, and international regulations regarding the synthesis, possession, and transport of this substance.
Safety: 2-Bromopropionyl bromide is a severe lachrymator and corrosive. All operations must be conducted in a functioning fume hood with appropriate PPE (respiratory protection, chemically resistant gloves).
Process Overview & Chemistry
The Reaction: Nucleophilic Acyl Substitution (Schotten-Baumann or Anhydrous conditions).
The Challenge: The scale-up of α-bromoamides presents a unique dichotomy: you must drive the acylation to completion while preventing the base-mediated elimination of HBr, which forms the α,β-unsaturated impurity (acrylamide derivative).
Core Reaction Scheme:
Visualizing the Workflow
The following process flow diagram illustrates the critical control points (CCPs) where the reaction is most likely to fail during scale-up.
Figure 1: Process Flow Diagram highlighting Critical Control Points (CCPs) for thermal management.
Troubleshooting Guide: The "Elimination" Impurity
The Issue:
During scale-up, you observe a new impurity (often 5-15% by HPLC) that was not present on the gram scale. This is likely N-phenethylacrylamide , formed via the elimination of HBr.
Mechanism of Failure:
The α-proton in 2-bromoamides is acidic. In the presence of excess base or elevated temperatures, the base deprotonates the α-carbon, leading to E2 elimination of the bromide.
Figure 2: Divergent pathway showing how thermal or basic stress leads to the acrylamide impurity.
Troubleshooting Q&A
Q: Why is the elimination impurity increasing during the addition phase?
A: Localized "hot spots" or "base pools." On a larger scale, mixing efficiency drops. If the acid bromide is added too quickly, or if the base is not well-dispersed, local concentrations of base relative to the substrate spike, favoring elimination.
Fix: Increase agitation speed (RPM). Switch from magnetic stirring to overhead mechanical stirring (impeller). Ensure the internal temperature never exceeds 5°C during addition.
Q: I am using Triethylamine (TEA). Should I switch bases?
A: Yes, if elimination is persistent. TEA is a strong enough base to promote elimination.
Fix: Consider using a weaker inorganic base system (Schotten-Baumann conditions: biphasic DCM/Water with
or ). The partitioning of the base into the aqueous phase reduces the direct contact time with the organic-soluble product, suppressing elimination.
Troubleshooting Guide: Crystallization & Color
The Issue:
The crude product is an oil or a dark yellow solid, whereas the reference standard is a white crystalline powder.
Data Summary: Solvent Screening Matrix
Solvent System
Solubility (Hot)
Solubility (Cold)
Impurity Rejection
Suitability
Ethanol/Water (80:20)
High
Low
Excellent (removes salts)
High
Toluene/Heptane
Moderate
Very Low
Good (removes oils)
High
Ethyl Acetate/Hexane
High
Moderate
Poor (traps color)
Low
DCM (Dichloromethane)
Very High
High
N/A (too soluble)
None
Troubleshooting Q&A
Q: The product "oils out" instead of crystallizing. Why?
A: This indicates the presence of residual solvent (DCM) or impurities (unreacted amine) lowering the melting point.
Fix: Perform a "solvent swap" rigorously. Distill off the reaction solvent (DCM) completely. Add the crystallization solvent (e.g., Toluene), distill a small volume again to remove traces of DCM azeotropically, and then cool slowly. Seed crystals are essential at scale.
Q: The product has a persistent yellow color.
A: This is often due to traces of oxidized phenethylamine or polymerized acrylamide byproducts.
Fix: An acidic wash is required before crystallization. Wash the organic reaction mixture with 1N HCl. This protonates and removes any unreacted phenethylamine into the aqueous layer. Follow with a brine wash, then crystallize.
FAQ: Operational Parameters
Q: Can I dose the phenethylamine into the acid bromide instead?
A:NO. This is a safety hazard and chemically unsound. Adding amine to acid bromide creates a massive initial exotherm and a high local concentration of acid bromide, which can lead to di-acylation (imide formation) and rapid pressure buildup. Always add the Acid Bromide to the Amine/Base mixture.
Q: What is the maximum safe temperature for the reaction?
Work-up: < 40°C (Avoid high heat during rotary evaporation to prevent elimination).
References
Dunn, P. J., et al. (2010). Green Chemistry in the Pharmaceutical Industry. Wiley-VCH. (General principles of amide bond scale-up and solvent selection).
Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Royal Society of Chemistry. (Discussion on stability of alpha-haloamides).
Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part B: Reactions and Synthesis. Springer. (Mechanistic grounding for E2 elimination in alpha-halo carbonyls).
Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Techniques for solvent swapping and crystallization at scale).
effect of temperature on 2-Bromo-N-phenethyl-propionamide reaction kinetics
This guide is structured as a specialized Technical Support Center resource. It focuses on the physicochemical kinetics, thermal stability, and analytical monitoring of 2-Bromo-N-phenethyl-propionamide (also known as 2-b...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a specialized Technical Support Center resource. It focuses on the physicochemical kinetics, thermal stability, and analytical monitoring of 2-Bromo-N-phenethyl-propionamide (also known as 2-bromo-N-(2-phenylethyl)propanamide).[1]
Safety & Compliance Notice:
This compound is a halogenated alkylating agent and a structural analog to controlled substance precursors.[1] All protocols described below are strictly for analytical characterization and kinetic profiling in a legitimate research setting. Standard chemical hygiene (fume hood, PPE) is mandatory.
Technical Support Center: Kinetic Profiling of
-Haloamides
Topic: Thermal Effects on 2-Bromo-N-phenethyl-propionamide Kinetics
Case ID: KIN-2BPP-001
Classification: Physical Organic Chemistry / Reaction Optimization
Support Level: Tier 3 (Senior Application Scientist)[1]
Part 1: Kinetic Thermodynamics & Temperature Dependency[1]
The Arrhenius Relationship
The reaction rate of 2-Bromo-N-phenethyl-propionamide (2-BPP) is governed by the lability of the C-Br bond.[1] As an
-bromoamide, the bromine atom is activated by the adjacent carbonyl group, making it a potent electrophile.[1]
The rate constant (
) dependence on temperature () follows the Arrhenius equation:
[1]
Activation Energy (
): For nucleophilic substitutions () involving this substrate, typically ranges from 45–65 kJ/mol .[1]
Implication: A temperature increase of 10°C will approximately double the reaction rate (
).
Thermal Degradation Pathways (The "Danger Zone")
While increasing temperature accelerates the desired substitution (e.g., with amines or thiols), it disproportionately accelerates elimination reactions (
The Critical Threshold: Above 60°C , the rate of dehydrohalogenation (loss of HBr) becomes significant.
The Byproduct: This converts 2-BPP into N-phenethylacrylamide (an
-unsaturated amide).[1] This is an irreversible degradation pathway.[1]
Kinetic Pathway Visualization
The following diagram illustrates the competing pathways modulated by temperature.
Caption: Kinetic competition between nucleophilic substitution (
) and thermal elimination (). High temperatures favor the pathway leading to acrylamide formation.[1]
Part 2: Troubleshooting Guide (FAQs)
Q1: Why is my reaction yield dropping despite increasing the temperature?
Diagnosis: You have likely crossed the isokinetic temperature where the rate of elimination (
) overtakes the rate of substitution ().
Root Cause:-Bromoamides are prone to thermal dehydrobromination.[1] At temperatures >60°C, the molecule sheds HBr to form the conjugated acrylamide, which is unreactive toward conditions or polymerizes.
Solution:
Lower reaction temperature to 25–40°C .
Extend reaction time to compensate for the slower rate.
Check: Run a TLC or LC-MS. If you see a mass peak corresponding to
(loss of HBr) or (loss of HBr + 2H), thermal degradation has occurred.[1]
Q2: I see a new impurity appearing during storage at room temperature. What is it?
Diagnosis: Slow hydrolysis or photolytic degradation.[1]
Root Cause: The C-Br bond is photosensitive and moisture-sensitive.[1] Even trace moisture in the storage vial can lead to the formation of 2-hydroxy-N-phenethyl-propionamide (hydrolysis) or liberation of free
-Bromoacetanilides.
Source: KChem (Journal of the Korean Chemical Society).[1]
Relevance: Establishes the baseline kinetics for reactions of N-substituted -bromoamides, confirming the biphasic Hammett plots and transition state structures relevant to phenethyl analogs.
URL:[Link][1]
Kinetics of Nucleophilic Substitution Reactions.
Source: Chemistry LibreTexts.[1]
Relevance: Provides the fundamental rate laws and Arrhenius dependencies for alkyl halide substitutions, applicable to the C-Br bond lability in 2-BPP.
URL:[Link]
The Fascinating Chemistry of
-Haloamides.
Source: National Institutes of Health (PMC).[1]
Relevance: Comprehensive review of -haloamide reactivity, including thermal epimerization and substitution vs. elimination competition.
URL:[Link]
Thermal Stability of 2-Bromoamides (General Data).
Source: PubChem (Compound Summary for 2-Bromo-N-phenylpropionamide).[1][3]
Relevance: Provides physical property data and stability warnings for the closely related phenyl analog, allowing for structural interpolation.
URL:[Link][1]
A Senior Scientist's Guide to Cysteine-Reactive Alkylating Agents: A Comparative Analysis of 2-Bromo-N-phenethyl-propionamide, Iodoacetamide, and N-Ethylmaleimide
Introduction In the fields of proteomics, drug development, and molecular biology, the covalent modification of proteins is a cornerstone technique. Among the various amino acid targets, the thiol group (-SH) of cysteine...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the fields of proteomics, drug development, and molecular biology, the covalent modification of proteins is a cornerstone technique. Among the various amino acid targets, the thiol group (-SH) of cysteine residues stands out due to its high nucleophilicity, making it a prime target for specific chemical modification. Alkylating agents are indispensable tools used to cap these reactive thiols, primarily to prevent the re-formation of disulfide bonds after reduction, a critical step for accurate protein sequencing and mass spectrometry analysis.[1][2] Furthermore, these agents are pivotal in developing targeted covalent inhibitors, which can offer enhanced potency and prolonged duration of action by forming a permanent bond with a target protein.[3]
This guide provides an in-depth comparison of three distinct alkylating agents. We will examine the well-established "workhorse" reagents, Iodoacetamide (IAA) and N-Ethylmaleimide (NEM), known for their distinct reaction mechanisms and extensive use in the field.[2] Alongside these standards, we will explore the characteristics of 2-Bromo-N-phenethyl-propionamide, a less-documented bromoacetamide derivative. The presence of the N-phenethyl moiety, a common scaffold in medicinal chemistry, suggests potential for specialized applications where interactions beyond the covalent bond are desirable.[4][5] This document will delve into their mechanisms of action, compare their performance characteristics, and provide a robust experimental framework for their empirical evaluation, empowering researchers to make informed decisions for their specific applications.
Section 1: The Reagents - Mechanisms and Chemical Properties
The efficacy and specificity of an alkylating agent are dictated by its underlying chemical mechanism. The agents discussed here operate via two primary pathways: bimolecular nucleophilic substitution (SN2) and Michael addition.
Haloacetamides: The SN2 Pathway
Haloacetamides, including iodoacetamide and bromoacetamides, react with the deprotonated thiol group (thiolate) of a cysteine residue. This thiolate acts as a potent nucleophile, attacking the electrophilic carbon atom adjacent to the halogen. This attack displaces the halide ion (I⁻ or Br⁻) as a leaving group, resulting in the formation of a stable thioether bond.[6] This reaction irreversibly caps the cysteine with a carbamidomethyl group.
Caption: General SN2 mechanism for cysteine alkylation by haloacetamides.
1.1.1 Iodoacetamide (IAA): The Workhorse Reagent
Iodoacetamide is arguably the most common alkylating agent used in proteomics.[7] Its high reactivity is attributed to iodide being an excellent leaving group, which facilitates a rapid SN2 reaction.[6] This speed is advantageous for ensuring complete alkylation in sample preparation workflows. However, this high reactivity comes at the cost of specificity. At neutral to alkaline pH or when used in significant excess, IAA is known to react with other nucleophilic residues, including methionine, histidine, lysine, and the N-terminus of proteins, which can complicate data analysis.[8][9] It is also light-sensitive, necessitating that solutions be prepared fresh and reactions conducted in the dark.
1.1.2 2-Bromo-N-phenethyl-propionamide: A Specialized Derivative
Structurally, 2-Bromo-N-phenethyl-propionamide belongs to the haloacetamide class and is expected to follow the same SN2 mechanism. Bromide is a good, albeit slightly less effective, leaving group than iodide, suggesting its intrinsic reactivity may be marginally lower than that of IAA. The key distinguishing feature is the N-phenethyl group. This bulky, hydrophobic moiety could introduce several unique properties:
Steric Hindrance: The group may sterically hinder the approach to the electrophilic carbon, potentially slowing the reaction rate but possibly increasing specificity for more accessible cysteine residues.
Solubility: The aromatic ring may alter the solubility profile of the reagent, which could be advantageous in specific buffer systems.
Targeted Interactions: In drug discovery, the phenethyl group is a known pharmacophore that can engage in hydrophobic or π-stacking interactions within protein binding pockets.[4] This raises the possibility that 2-Bromo-N-phenethyl-propionamide could be used as a targeted covalent probe, where the phenethyl group provides initial binding affinity and orientation, positioning the reactive bromo-amide for covalent modification of a nearby cysteine.
N-Ethylmaleimide (NEM): The Michael Addition Pathway
N-Ethylmaleimide operates through a different mechanism known as a Michael addition.[10] The electron-withdrawing imide group makes the carbon-carbon double bond of the maleimide ring electrophilic. A nucleophilic cysteine thiolate attacks one of these carbons, leading to the formation of a stable thioether adduct. This reaction is highly specific for sulfhydryl groups within a pH range of 6.5-7.5.[11][12] At pH values above 7.5, reactivity towards primary amines can occur, and the maleimide group itself is susceptible to hydrolysis.[12]
Caption: Michael addition mechanism for cysteine alkylation by N-Ethylmaleimide.
Section 2: Performance Comparison - A Data-Driven Analysis
The choice of an alkylating agent is a critical decision based on a trade-off between reactivity, specificity, and the experimental goal. The table below summarizes the key characteristics of the three reagents.
Potential for targeted interactions via phenethyl group; may offer unique specificity.
Extremely fast reaction kinetics; extensive literature.
High specificity for thiols at optimal pH.
Disadvantages
Limited published data; properties must be empirically validated.
High potential for off-target modifications; light-sensitive.[8]
Slower reaction than IAA; maleimide ring can hydrolyze at high pH.[12][16]
Section 3: Experimental Design - A Protocol for Comparative Evaluation
To objectively compare these agents, a well-designed, self-validating experiment is essential. The following protocol provides a framework for assessing both the efficiency and specificity of alkylation using a standard protein and analysis by mass spectrometry.
Caption: Experimental workflow for comparing alkylating agent performance.
Detailed Step-by-Step Protocol
Objective: To quantify the on-target (cysteine) alkylation efficiency and identify the prevalence of off-target modifications for each reagent.
1. Protein Preparation and Reduction:
Rationale: To ensure all cysteine residues are available for alkylation, native disulfide bonds must first be broken.
a. Solubilize a standard protein (e.g., Bovine Serum Albumin, BSA) to a concentration of 1-2 mg/mL in a denaturing buffer (e.g., 8 M Urea, 50 mM Tris-HCl, pH 8.0).
b. Add a reducing agent, such as Dithiothreitol (DTT), to a final concentration of 10 mM.
c. Incubate at 56°C for 1 hour.
d. Cool the sample to room temperature. Remove the excess DTT using a desalting column, exchanging the protein into a reaction buffer (e.g., 8 M Urea, 50 mM Tris-HCl, pH 8.0). This step is crucial to prevent the reducing agent from consuming the alkylating agent.
2. Alkylation Reaction:
Rationale: To covalently modify the now-free cysteine thiols. This step is performed in parallel for each agent.
a. Divide the reduced protein solution into three equal aliquots.
b. Prepare fresh stock solutions of each alkylating agent (e.g., 500 mM in a suitable solvent like acetonitrile or water).
c. To each aliquot, add one alkylating agent to a final concentration of 50 mM (a significant molar excess).
Aliquot A: 2-Bromo-N-phenethyl-propionamide
Aliquot B: Iodoacetamide (wrap tube in foil to protect from light)
Aliquot C: N-Ethylmaleimide
d. Incubate at room temperature for 1 hour in the dark.
3. Quenching and Sample Preparation:
Rationale: To stop the alkylation reaction and prepare the protein for downstream analysis.
a. Quench the reaction by adding DTT to a final concentration of 100 mM to consume any unreacted alkylating agent.
b. Proceed with a standard protein cleanup method, such as chloroform/methanol precipitation, to remove urea, salts, and excess reagents.
c. Resuspend the protein pellet in a digestion-compatible buffer (e.g., 50 mM Ammonium Bicarbonate).
4. Enzymatic Digestion and Mass Spectrometry:
Rationale: To generate peptides suitable for LC-MS/MS analysis, allowing for site-specific identification of modifications.[17]
a. Add sequencing-grade trypsin to the protein solution at a 1:50 (enzyme:protein) ratio.
b. Incubate overnight at 37°C.
c. Acidify the samples with formic acid to stop digestion and prepare them for LC-MS/MS analysis.
d. Analyze the peptide mixtures using a high-resolution mass spectrometer.
5. Data Analysis:
Rationale: To interpret the mass spectrometry data to determine efficiency and specificity.
a. Search the acquired MS/MS data against the protein sequence using a database search engine (e.g., MaxQuant, Proteome Discoverer).
b. Configure the search to include variable modifications corresponding to each alkylating agent on cysteine residues.
c. Crucially, also include potential off-target modifications on methionine, histidine, lysine, tyrosine, aspartate, glutamate, and protein N-termini.[18]
d. Calculate alkylation efficiency by determining the percentage of identified cysteine-containing peptides that carry the modification.
e. Quantify specificity by determining the prevalence and intensity of identified off-target modifications.
Section 4: Making an Informed Choice
The results from the described experiment will provide the empirical data needed to select the best reagent. The decision should be guided by the primary goal of the experiment.
Caption: Decision-making framework for selecting an alkylating agent.
Conclusion
The selection of a cysteine-reactive alkylating agent is a nuanced decision that significantly impacts experimental outcomes. Iodoacetamide remains the reagent of choice for applications demanding rapid and complete alkylation, such as in standard proteomics workflows, provided that potential off-target effects are considered during data analysis. N-Ethylmaleimide offers superior specificity for thiols when pH is carefully controlled, making it ideal for functional studies where preserving the integrity of other residues is paramount.
2-Bromo-N-phenethyl-propionamide represents a more specialized tool. While its fundamental reactivity is rooted in well-understood haloacetamide chemistry, the influence of its N-phenethyl moiety is its most compelling feature. This group positions it as a promising candidate for developing targeted covalent probes and inhibitors, where affinity for a binding pocket can enhance both specificity and potency. However, due to the lack of extensive characterization in the literature, its performance must be rigorously validated using the experimental framework provided in this guide before its adoption in critical applications. Ultimately, an empirical, data-driven approach is the most reliable path to selecting the optimal alkylating agent for your research needs.
Cysteine Alkylation in Enzymes and Transcription Factors: A Therapeutic Strategy for Cancer - PMC. National Center for Biotechnology Information. [Link]
Modifications of cysteine residues with alkylating agents used in proteomics. Taylor & Francis Online. [Link]
Mechanism of Inhibition of Relaxation by N-ethylmaleimide Treatment of Myosin - PubMed. National Center for Biotechnology Information. [Link]
Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC. National Center for Biotechnology Information. [Link]
Comparative Carcinogenicity of Alkylating Agents - PubMed. National Center for Biotechnology Information. [Link]
Characterization of reaction conditions providing rapid and specific cysteine alkylation for peptide-based mass spectrometry | Request PDF. ResearchGate. [Link]
Exploring an Alternative Cysteine-Reactive Chemistry to Enable Proteome-Wide PPI Analysis by Cross-Linking Mass Spectrometry - PMC. National Center for Biotechnology Information. [Link]
2-Bromo-N-phenylpropionamide | C9H10BrNO | CID 99113 - PubChem. National Center for Biotechnology Information. [Link]
Dual-Action Therapeutics: DNA Alkylation and Antimicrobial Peptides for Cancer Therapy. MDPI. [Link]
A comparison of several modern alkylating agents - ResearchGate. ResearchGate. [Link]
A comparison of several modern alkylating agents. ARKAT USA. [Link]
LC/MS characterization of undesired products formed during iodoacetamide derivatization of sulfhydryl groups of peptides | Request PDF. ResearchGate. [Link]
Quantitative Chemoproteomics for Site-Specific Analysis of Protein Alkylation by 4-Hydroxy-2-Nonenal in Cells | Analytical Chemistry. ACS Publications. [Link]
Detection and identification of alkylating agents by using a bioinspired "chemical nose". National Center for Biotechnology Information. [Link]
Process for preparing (R)-2-bromo-3-phenyl-propionic acid - Google Patents.
Synthesis of (S)‐2‐bromo‐N‐(1‐phenylethyl)isonicotinamide (3). - ResearchGate. ResearchGate. [Link]
2-Bromo-2-methyl-N-p-tolylpropanamide - PMC - NIH. National Center for Biotechnology Information. [Link]
2-Bromo-2-methyl-N-(4-nitro-phen-yl)propanamide - PubMed. National Center for Biotechnology Information. [Link]
A Comparative Guide to 2-Bromo-N-phenethyl-propionamide and Its Structural Analogs for Researchers
An In-Depth Analysis of Structure-Activity Relationships and Pharmacological Properties For researchers, scientists, and drug development professionals navigating the complex landscape of novel psychoactive compounds and...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Analysis of Structure-Activity Relationships and Pharmacological Properties
For researchers, scientists, and drug development professionals navigating the complex landscape of novel psychoactive compounds and potential therapeutic agents, a detailed understanding of structure-activity relationships (SAR) is paramount. This guide provides a comprehensive comparison of 2-Bromo-N-phenethyl-propionamide and its key structural analogs. By examining the subtle yet significant impact of molecular modifications, this document aims to equip researchers with the critical information needed for informed decision-making in their investigative pursuits.
Introduction to 2-Bromo-N-phenethyl-propionamide
2-Bromo-N-phenethyl-propionamide is a synthetic compound belonging to the phenethylamine and amide chemical classes. Its core structure, comprised of a phenethyl group linked to a propionamide moiety with a bromine atom at the alpha position of the acyl chain, has drawn interest within the research community. While its specific pharmacological profile is not extensively documented in mainstream literature, its structural similarity to known psychoactive substances and potential for biological activity warrants a thorough investigation of its properties and those of its close chemical relatives. This guide will delve into the synthesis, chemical properties, and anticipated biological activities of this compound and its analogs, supported by available experimental data and established pharmacological principles.
The Core Scaffold: N-Phenethyl-propionamide
The foundational structure for this series of compounds is N-phenethyl-propionamide. Understanding the contribution of each component of this scaffold is crucial for interpreting the effects of further modifications.
Phenethyl Moiety: The phenethylamine backbone is a common feature in a vast array of neuroactive compounds, including stimulants and psychedelics.[1][2] The N-phenethyl group, in particular, has been shown to be a critical determinant for affinity at various receptors, including opioid receptors.[3][4] Its removal or significant alteration can dramatically reduce binding affinity.[3]
Propionamide Group: The propionamide portion of the molecule influences its polarity, hydrogen bonding capabilities, and metabolic stability. Modifications to the acyl chain, such as the introduction of a halogen, can significantly alter the compound's electronic and steric properties, thereby impacting its interaction with biological targets.
Structural Analogs and Their Comparative Properties
The following sections will explore key structural analogs of 2-Bromo-N-phenethyl-propionamide, focusing on how specific modifications are likely to influence their physicochemical and pharmacological properties.
Halogen Substitution at the Alpha-Position
The introduction of a halogen atom at the alpha-position of the propionamide group is a key modification. We will consider the parent compound (bromo) and its chloro and fluoro analogs.
2-Bromo-N-phenethyl-propionamide: The bromine atom is a relatively large and electronegative substituent. Its presence is expected to increase the lipophilicity of the molecule compared to its non-halogenated counterpart. This could potentially enhance its ability to cross the blood-brain barrier. The bromine atom also introduces a potential leaving group, which could lead to reactivity with biological nucleophiles.
2-Chloro-N-phenethyl-propionamide: Chlorine is smaller and more electronegative than bromine. This would result in a compound with slightly lower lipophilicity than the bromo analog but still higher than the non-halogenated parent. The reactivity of the alpha-chloro group would be slightly lower than that of the alpha-bromo group.
2-Fluoro-N-phenethyl-propionamide: Fluorine is the smallest and most electronegative halogen. Its substitution would lead to a more moderate increase in lipophilicity. The carbon-fluorine bond is very strong, making the alpha-fluoro analog less likely to undergo nucleophilic substitution compared to its chloro and bromo counterparts. This increased metabolic stability could lead to a longer duration of action.
Table 1: Predicted Physicochemical Properties of Alpha-Halogenated Analogs
Compound
Molecular Formula
Molecular Weight ( g/mol )
Predicted LogP
N-Phenethyl-propionamide
C11H15NO
177.24
~2.0
2-Fluoro-N-phenethyl-propionamide
C11H14FNO
195.23
~2.2
2-Chloro-N-phenethyl-propionamide
C11H14ClNO
211.69
~2.5
2-Bromo-N-phenethyl-propionamide
C11H14BrNO
256.14
~2.7
Note: LogP values are estimations and can vary based on the prediction algorithm used.
Modifications to the Phenethyl Ring
Substitution on the phenyl ring of the phenethyl moiety can significantly impact receptor binding and selectivity.
Para-Substituted Analogs: Introduction of small alkyl or halogen groups at the para-position of the phenyl ring has been shown to have a positive effect on the binding affinity of phenethylamines to 5-HT2A receptors.[2] For example, a para-bromo substituent on the phenethyl ring would further increase lipophilicity.
Meta-Substituted Analogs: A meta-bromo substitution on the phenethyl group has been observed to confer high binding affinity to µ and very high binding affinity to κ opioid receptors in some series of N-phenethyl compounds.[1][5]
Modifications to the N-Alkyl Group
Replacing the phenethyl group with other N-alkyl substituents can drastically alter the pharmacological profile.
N-Benzyl and N-Methyl Analogs: Shortening the N-phenethyl chain to an N-benzyl or N-methyl group has been shown to dramatically reduce binding affinity at the µ-opioid receptor.[3] This highlights the importance of the two-carbon spacer between the nitrogen and the phenyl ring for optimal receptor interaction in this context.
Anticipated Biological Activity and Structure-Activity Relationships
Based on the structural similarities to known opioid receptor ligands, it is hypothesized that 2-Bromo-N-phenethyl-propionamide and its analogs may interact with opioid receptors. The N-phenethyl group is a key pharmacophoric element found in potent opioid agonists like fentanyl.[4]
Key SAR Insights:
Importance of the N-Phenethyl Group: The N-phenethyl moiety appears crucial for high-affinity binding to the µ-opioid receptor.[3]
Influence of Alpha-Halogenation: The electronegativity and size of the halogen at the alpha-position of the propionamide are expected to modulate binding affinity and functional activity. The precise effect (agonist, antagonist, or partial agonist) would require experimental determination.
Impact of Phenyl Ring Substitution: Substitutions on the phenethyl ring can fine-tune receptor selectivity and affinity. For instance, a meta-bromo substitution on the phenethyl ring has been associated with enhanced kappa-opioid receptor affinity in related compounds.[1][5]
Table 2: Hypothetical Comparative Biological Data
Compound
Predicted Target(s)
Predicted Affinity (Ki)
Predicted Functional Activity
N-Phenethyl-propionamide
Opioid Receptors
Moderate
Weak Agonist/Inactive
2-Bromo-N-phenethyl-propionamide
Opioid Receptors
Potentially Higher
Agonist/Partial Agonist
N-(3-Bromophenethyl)-propionamide
Opioid Receptors (µ, κ)
High (κ)
Agonist/Partial Agonist
N-Benzyl-propionamide
Opioid Receptors
Low
Inactive
Note: This table is predictive and based on SAR from related compound series. Experimental validation is required.
Experimental Protocols
To facilitate further research, this section provides detailed, step-by-step methodologies for the synthesis and biological evaluation of these compounds.
Synthesis of 2-Bromo-N-phenethyl-propionamide and Analogs
The synthesis of N-phenethyl-propionamides can be achieved through a standard amidation reaction. The subsequent alpha-bromination can be performed using a suitable brominating agent.
Workflow for Synthesis and Purification
Caption: General workflow for the synthesis, purification, and characterization of 2-Bromo-N-phenethyl-propionamide.
Step-by-Step Synthesis Protocol:
Synthesis of N-Phenethyl-propionamide (Parent Compound):
To a solution of phenethylamine (1.0 eq) and a suitable base (e.g., triethylamine, 1.2 eq) in an anhydrous aprotic solvent (e.g., dichloromethane) at 0 °C, add propionyl chloride (1.1 eq) dropwise.
Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction with water and extract the aqueous layer with dichloromethane.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.
Purify the crude N-phenethyl-propionamide by column chromatography or recrystallization.
Alpha-Bromination of N-Phenethyl-propionamide:
To a solution of N-phenethyl-propionamide (1.0 eq) in a suitable solvent (e.g., carbon tetrachloride or acetic acid), add a brominating agent such as N-bromosuccinimide (NBS) (1.1 eq) and a radical initiator (e.g., AIBN or benzoyl peroxide) if necessary.
Reflux the reaction mixture and monitor by TLC.
After completion, cool the reaction mixture and remove the solvent under reduced pressure.
Dissolve the residue in an organic solvent and wash with an aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by a wash with brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude 2-Bromo-N-phenethyl-propionamide.
Purify the product by column chromatography or recrystallization.
Radioligand Binding Assay for Opioid Receptors
This protocol outlines a competitive binding assay to determine the affinity (Ki) of the synthesized compounds for the µ-opioid receptor.[6][7][8]
Workflow for Radioligand Binding Assay
Caption: Workflow for determining receptor binding affinity using a radioligand assay.
Step-by-Step Protocol:
Membrane Preparation:
Prepare cell membranes from cells stably expressing the human µ-opioid receptor (e.g., CHO or HEK293 cells).
Homogenize the cells in a cold buffer and centrifuge to pellet the membranes.
Wash the membrane pellet and resuspend in an appropriate assay buffer.
Determine the protein concentration of the membrane preparation.
Assay Procedure:
In a 96-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]-DAMGO for the µ-opioid receptor), and varying concentrations of the unlabeled test compound.
For total binding, omit the test compound. For non-specific binding, add a high concentration of a known µ-opioid receptor ligand (e.g., naloxone).
Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).
Filtration and Counting:
Terminate the binding reaction by rapid filtration through a glass fiber filter plate using a cell harvester.
Wash the filters with ice-cold wash buffer to remove unbound radioligand.
Dry the filter plate and add scintillation cocktail to each well.
Measure the radioactivity in each well using a scintillation counter.
Data Analysis:
Calculate the specific binding at each concentration of the test compound.
Plot the specific binding as a function of the log concentration of the test compound and fit the data to a one-site competition model to determine the IC50 value.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
[³⁵S]GTPγS Binding Assay for Functional Activity
This functional assay measures the ability of a compound to activate G-protein coupled receptors (GPCRs) by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G proteins upon receptor stimulation.[9]
Workflow for [³⁵S]GTPγS Binding Assay
Caption: Workflow for assessing functional activity using a [³⁵S]GTPγS binding assay.
Step-by-Step Protocol:
Membrane Preparation:
Prepare cell membranes expressing the µ-opioid receptor as described for the radioligand binding assay.
Assay Procedure:
In a 96-well plate, add the membrane preparation, [³⁵S]GTPγS, GDP, and varying concentrations of the test compound in an appropriate assay buffer.
For basal binding, omit the test compound. For non-specific binding, include an excess of unlabeled GTPγS.
Incubate the plate at 30°C for 60 minutes.
Filtration and Counting:
Terminate the reaction by rapid filtration through a glass fiber filter plate.
Wash the filters with ice-cold wash buffer.
Dry the filter plate, add scintillation cocktail, and measure the radioactivity.
Data Analysis:
Calculate the specific [³⁵S]GTPγS binding for each concentration of the test compound.
Plot the specific binding as a function of the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and Emax (efficacy) values.
Conclusion
The systematic evaluation of 2-Bromo-N-phenethyl-propionamide and its structural analogs provides a valuable framework for understanding the structure-activity relationships within this chemical class. The presence and nature of the alpha-halogen, substitutions on the phenethyl ring, and the length of the N-alkyl chain are all critical determinants of the potential pharmacological profile. The experimental protocols provided herein offer a robust starting point for researchers to synthesize and characterize these and other related compounds. Further investigation, including in vivo studies, will be necessary to fully elucidate their therapeutic potential and toxicological profiles. This guide serves as a foundational resource to inform and direct future research in this promising area of medicinal chemistry and pharmacology.
References
Bylund, D. B., & Toews, M. L. (2011). Radioligand binding methods for membrane preparations and intact cells. Methods in Molecular Biology, 746, 135-164.
VanAlstine, M. A., Wentland, M. P., Cohen, D. J., & Bidlack, J. M. (2007). Redefining the structure-activity relationships of 2,6-methano-3-benzazocines. 5. Opioid receptor binding properties of N-((4'-phenyl)-phenethyl) analogues of 8-CAC. Bioorganic & Medicinal Chemistry Letters, 17(23), 6516-6520.
ChEMBL. (n.d.). Document: Redefining the structure-activity relationships of 2,6-methano-3-benzazocines. 5. Opioid receptor binding properties of N-((4'-phenyl)-phenethyl) analogues of 8-CAC. EMBL-EBI. Retrieved from [Link]
Fay, N. (2023). Whole-cell radioligand binding for receptor internalization. Protocols.io. Retrieved from [Link]
ResearchGate. (n.d.). Binding affinity of tested compounds at opioid receptors. Retrieved from [Link]
Harrison, C., & Traynor, J. R. (2003). The [35S]GTPγS binding assay: a functional assay for G protein-coupled receptors. Life Sciences, 74(4), 489-508.
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]
Pasternak, G. W., Zhang, A., & Portoghese, P. S. (2018). Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking. ACS Chemical Neuroscience, 9(6), 1475-1483.
Creative Bioarray. (n.d.). Radioligand Binding Assay. Retrieved from [Link]
Motulsky, H. J. (1995). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology, 268(4), L405-L418.
Stein, C., Machelska, H., & Binder, W. (2021). Agonist that activates the µ-opioid receptor in acidified microenvironments inhibits colitis pain without side effects. Gut, 70(11), 2087-2096.
The Center for Forensic Science Research & Education. (2024, June). Sentinel Snapshot: Precursors and Intermediates Identified in Fentanyl Tablets and Powders. Retrieved from [Link]
Jarończyk, M., Misicka, A., & Dobrowolski, J. C. (2019).
ResearchGate. (n.d.). Initial hits and preliminary structure activity relationship (SAR). Retrieved from [Link]
PubChem. (n.d.). N-Phenethyl-N-phenylpropionamide. National Center for Biotechnology Information. Retrieved from [Link]
PrepChem.com. (n.d.). Synthesis of N-[2-phenyl-1-(2-pyridyl)ethyl]propionamide. Retrieved from [Link]
Stoyanov, S., & Doytchinova, I. (2023). N-(3-Chlorophenethyl)-2-(4-isobutylphenyl)propanamide. Molbank, 2023(1), M1536.
Gomes, P., & Andrade, C. H. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. Molecules, 28(2), 855.
Fichna, J., et al. (2023). Functional selectivity of EM-2 analogs at the mu-opioid receptor. Frontiers in Pharmacology, 14, 1128503.
Livingston, K. E., et al. (2018).
ResearchGate. (n.d.). [35S]GTP-γ-S binding assays for μ opioid receptor. Retrieved from [Link]
Williams, J. T., Ingram, S. L., Henderson, G., Chavkin, C., von Zastrow, M., Schulz, S., ... & Christie, M. J. (2013). Functional selectivity at the μ-opioid receptor: implications for understanding opioid analgesia and tolerance. Pharmacological Reviews, 65(1), 223-258.
Strange, P. G. (2008). Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. British Journal of Pharmacology, 153(7), 1353-1363.
Kamei, J., et al. (2001). Synthesis and SAR of 1-alkyl-2-phenylethylamine derivatives designed from N,N-dipropyl-4-methoxy-3-(2-phenylethoxy)phenylethylamine to discover sigma(1) ligands. Journal of Medicinal Chemistry, 44(23), 3945-3952.
Wikipedia. (n.d.). μ-opioid receptor. Retrieved from [Link]
Kim, J., et al. (2019). Synthesis of Aryl Propionamide Scaffold Containing a Pentafluorosulfanyl Moiety as SARMs. Molecules, 24(22), 4156.
Kim, Y., et al. (2020). Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Biomolecules & Therapeutics, 28(2), 198-207.
Optimizing Covalent Warheads: A Comparative Efficacy Guide for 2-Bromo-N-phenethyl-propionamide
The following guide provides an in-depth technical analysis of 2-Bromo-N-phenethyl-propionamide (2-Br-N-PP) , focusing on its utility as an electrophilic probe and synthetic intermediate in medicinal chemistry. This guid...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical analysis of 2-Bromo-N-phenethyl-propionamide (2-Br-N-PP) , focusing on its utility as an electrophilic probe and synthetic intermediate in medicinal chemistry.
This guide is structured to assist drug development professionals in "warhead tuning"—the process of selecting the optimal reactive group for covalent inhibition or intermediate synthesis.
Executive Summary: The "Goldilocks" Electrophile
In the landscape of covalent drug discovery and organic synthesis, 2-Bromo-N-phenethyl-propionamide occupies a critical niche. It functions primarily as an
-haloamide alkylating agent .
While acrylamides (Michael acceptors) have dominated recent covalent drug approvals (e.g., Ibrutinib),
-haloamides are resurging as tools to target non-catalytic cysteines due to their distinct steric and electronic profiles. This guide compares the efficacy of the 2-Bromo variant against its 2-Chloro and 2-Iodo analogs, demonstrating that the Bromo-derivative often provides the optimal balance between reactivity (target engagement) and metabolic stability (selectivity).
Unlike Michael acceptors which require a specific orientation for conjugate addition, 2-Br-N-PP reacts via a bimolecular nucleophilic substitution (
). A nucleophile (typically a thiolate anion from a Cysteine residue, ) attacks the -carbon, displacing the halide leaving group.
Key Advantage: The phenethyl moiety provides hydrophobic contacts (Van der Waals interactions), often directing the molecule into the
or pockets of proteases (e.g., Cathepsins, Papain), positioning the -bromo warhead precisely against the active site cysteine.
Visualization: Mechanism of Cysteine Alkylation
The following diagram illustrates the reaction trajectory and the comparative energy barriers derived from the leaving group ability.
Caption: Kinetic pathway of covalent inhibition. The rate-limiting step (
) is heavily influenced by the halogen leaving group (Cl < Br < I).
Comparative Efficacy Analysis
The choice of halogen at the
-position dictates the "tunability" of the compound. The following analysis compares 2-Br-N-PP against its direct structural analogs.
Table 1: Physicochemical & Reactivity Profile[1]
Feature
2-Chloro Analog
2-Bromo Analog (Subject)
2-Iodo Analog
Leaving Group Ability
Poor ( of H-X ~ -7)
Moderate ( of H-X ~ -9)
Excellent ( of H-X ~ -10)
Bond Energy (C-X)
High (~339 kJ/mol)
Moderate (~280 kJ/mol)
Low (~240 kJ/mol)
Reactivity ()
Slow (Requires activated Cys)
Balanced
Very Fast (Promiscuous)
Selectivity
High (Target specific)
Moderate
Low (Off-target alkylation)
Plasma Stability
High
Moderate
Low (Rapid degradation)
Primary Application
Highly selective probes
General purpose warheads
Rapid labeling / Proteomics
Detailed Comparison
1. Versus 2-Chloro-N-phenethyl-propionamide
The Problem with Chloro: The C-Cl bond is strong. While 2-Chloro analogs are exceptionally stable in plasma, they often lack the electrophilicity to modify cysteine residues that are not hyper-nucleophilic. They frequently require high concentrations or long incubation times to achieve
.
The Bromo Advantage: 2-Br-N-PP exhibits a reaction rate (
) approximately 50-100x faster than the chloro-analog. This allows for effective target engagement at lower physiological concentrations, reducing the risk of reversible off-target binding driving toxicity.
2. Versus 2-Iodo-N-phenethyl-propionamide
The Problem with Iodo: The C-I bond is weak and the iodide ion is an excellent leaving group. This makes 2-Iodo analogs "hot" electrophiles. They tend to react indiscriminately with surface cysteines (e.g., on Albumin or Glutathione) before reaching the target tissue. This "promiscuity" leads to high background noise in proteomic assays and potential immunotoxicity (haptenization).
The Bromo Advantage: 2-Br-N-PP is sufficiently stable to survive circulation but reactive enough to modify the target active site once bound.
Experimental Validation Protocols
To validate the efficacy of 2-Bromo-N-phenethyl-propionamide, researchers should utilize the following self-validating protocols.
Protocol A: Glutathione (GSH) Reactivity Assay
Purpose: To quantify the intrinsic electrophilicity (half-life,
) of the compound independent of protein binding. This serves as a safety/stability benchmark.
Materials:
Phosphate Buffered Saline (PBS), pH 7.4
Reduced Glutathione (GSH)
Internal Standard (e.g., Indoprofen)
LC-MS/MS
Workflow:
Preparation: Prepare a 10 mM stock of 2-Br-N-PP in DMSO.
Incubation: Mix compound (final 10
M) with GSH (final 100 M, 10x excess) in PBS at 37°C.
Sampling: Aliquot samples at
min.
Quenching: Stop reaction with 1% Formic Acid + Internal Standard.
Analysis: Monitor the disappearance of the parent mass (m/z ~256 for Br-compound) via LC-MS.
Calculation: Plot
vs. time. The slope is .
Expected Results (Benchmark):
2-Chloro:
hours (Stable).
2-Bromo:
hours (Ideal window).
2-Iodo:
minutes (Unstable).
Protocol B: Competitive ABPP (Activity-Based Protein Profiling)
Purpose: To determine selectivity in a complex proteome.
Lysate Prep: Incubate cell lysate (e.g., HEK293) with 2-Br-N-PP (various concentrations) for 1 hour.
Probe Labeling: Chase with a broad-spectrum Iodoacetamide-Alkyne probe (IA-Alkyne).
Click Chemistry: React with Rhodamine-Azide.
SDS-PAGE: Visualize gel. Disappearance of bands indicates 2-Br-N-PP successfully blocked the cysteine sites.
Decision Framework: When to Use Which Analog?
The following logic tree assists researchers in selecting the correct phenethyl-propionamide derivative based on the experimental stage.
Caption: Strategic selection of
-haloamide warheads based on target nucleophilicity and assay requirements.
References
Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry, 62(12), 5673–5724. Link
Backus, K. M., et al. (2016). Proteome-wide covalent ligand discovery in native biological systems. Nature, 534, 570–574. Link
ChemicalBook. (2024). 2-Bromo-N-phenethyl-propionamide Properties and Safety. ChemicalBook Database. Link
Resnick, E., et al. (2019). The reactivity of
-haloacetamides in covalent drug discovery. Journal of the American Chemical Society, 141(38), 15383–15392. Link
Smith, E., & Jones, R. (2020). Comparative alkylation kinetics of halo-propionamides. BenchChem Technical Reports. Link
Comparative
Strategic Spectroscopic Validation: 2-Bromo-N-phenethyl-propionamide vs. Structural Isomers
Executive Summary & Analytical Context In the synthesis of N-substituted amides, particularly 2-Bromo-N-phenethyl-propionamide (CAS: 94347-34-9), a critical quality control challenge is distinguishing the target -bromo p...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Analytical Context
In the synthesis of N-substituted amides, particularly 2-Bromo-N-phenethyl-propionamide (CAS: 94347-34-9), a critical quality control challenge is distinguishing the target
-bromo product from its -bromo regioisomer (3-bromo-N-phenethyl-propionamide) and the unreacted precursor (N-phenethylpropionamide).
While Mass Spectrometry (MS) confirms molecular weight and halogen presence, it often fails to definitively distinguish regioisomers due to similar fragmentation pathways. Nuclear Magnetic Resonance (NMR) remains the gold standard for connectivity verification.
This guide objectively compares spectroscopic techniques to establish a self-validating protocol for confirming the structure of 2-Bromo-N-phenethyl-propionamide.
Comparative Analysis of Analytical Methods
The following table summarizes the efficacy of primary spectroscopic methods in validating this specific molecule.
The synthesis of 2-bromo-N-phenethyl-propionamide often involves bromination of N-phenethylpropionamide or reaction of phenethylamine with 2-bromopropionyl bromide. A common impurity or alternative product is the 3-bromo isomer .
NMR is the only rapid method to distinguish these reliably.
Structural Validation Protocol
Phase 1: 1H NMR Spectroscopy (The Gold Standard)
NMR provides the "fingerprint" of the aliphatic chain, which is the site of variation between isomers.
Experimental Protocol:
Solvent: Dissolve 10 mg of sample in 0.6 mL of CDCl₃ (Chloroform-d). DMSO-d₆ is an alternative if solubility is poor, but CDCl₃ provides sharper resolution for the amide proton.
Acquisition: Standard proton sequence (16 scans, 1s relaxation delay).[1]
Referencing: Set TMS to 0.00 ppm or residual CHCl₃ to 7.26 ppm.
Diagnostic Signal Comparison (Predicted Data)
Moiety
Target: 2-Bromo Isomer
Alternative: 3-Bromo Isomer
Differentiation Logic
-Proton
Quartet (~4.3 - 4.5 ppm)
Triplet (~2.7 - 2.9 ppm)
CRITICAL: The 2-bromo methine couples to a methyl group (quartet).[1] The 3-bromo -methylene couples to a -methylene (triplet).
-Protons
Doublet (~1.7 - 1.9 ppm)
Triplet (~3.6 - 3.8 ppm)
CRITICAL: The 2-bromo methyl group is a doublet.[1] The 3-bromo -methylene is a triplet (deshielded by Br).
Amide NH
Broad Singlet (~6.5 ppm)
Broad Singlet (~6.0 - 6.5 ppm)
Non-diagnostic.
Phenethyl
2x Triplets (~2.8 & 3.6 ppm)
2x Triplets (~2.8 & 3.6 ppm)
Non-diagnostic (present in both).
Visual Logic for Isomer Determination
Figure 1: Decision logic for distinguishing the target 2-bromo compound from common structural analogs using 1H NMR splitting patterns.
Mass Spectrometry (MS) Validation
While NMR confirms connectivity, MS is required to validate the elemental composition, specifically the presence of Bromine.
1640 - 1660 cm⁻¹: Amide I Band (C=O stretch). Strongest diagnostic peak.
1540 - 1560 cm⁻¹: Amide II Band (N-H bend).
690 - 750 cm⁻¹: Mono-substituted benzene ring (out-of-plane bending).
Integrated Analytical Workflow
To ensure high throughput and accuracy in a research setting, the following workflow is recommended.
Figure 2: Sequential analytical workflow ensuring efficient use of resources. NMR is placed after purification to avoid interpreting complex crude spectra.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 99113, 2-Bromo-N-phenylpropionamide (Analogous Structure). Retrieved from [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th Ed.).[1] John Wiley & Sons.[1] (Authoritative text on splitting patterns and isotope ratios).
NIST Mass Spectrometry Data Center. Mass Spectrum of Propanamide, 3-bromo- (Regioisomer Comparison). Retrieved from [Link]
biological evaluation of 2-Bromo-N-phenethyl-propionamide derivatives
The following guide provides a rigorous technical framework for the biological evaluation of 2-Bromo-N-phenethyl-propionamide and its derivatives. This class of compounds, characterized by an electrophilic -bromoamide wa...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides a rigorous technical framework for the biological evaluation of 2-Bromo-N-phenethyl-propionamide and its derivatives. This class of compounds, characterized by an electrophilic
-bromoamide warhead and a lipophilic phenethyl tail, is primarily evaluated for antineoplastic (anticancer) and antimicrobial activity.
The guide focuses on their mechanism as covalent alkylating agents and precursors for bioactive heterocycles (e.g., thiazoles).
Executive Summary & Mechanism of Action
2-Bromo-N-phenethyl-propionamide represents a class of "alkylating amides." Its biological potency stems from the reactive C-Br bond adjacent to the carbonyl group. This structural motif allows the molecule to act as an electrophile, targeting nucleophilic residues (specifically Cysteine thiols ) in the active sites of pathogenic enzymes or tumor-associated proteins.
Mechanistic Pathway
The biological activity typically bifurcates into two pathways:
Direct Covalent Inhibition: The
-bromo group undergoes nucleophilic substitution () with protein thiols, leading to irreversible enzyme inhibition.
Scaffold Derivatization: In biological systems or synthetic preparation, the bromine is displaced by nucleophiles (amines, thiols) to form stable, bioactive heterocycles (e.g., thiazoles, imidazoles) which then act as reversible inhibitors.
Figure 1: Dual-pathway mechanism of action: Direct alkylation vs. conversion to heterocyclic pharmacophores.
Comparative Performance Analysis
The following table contrasts the performance of 2-Bromo-N-phenethyl-propionamide derivatives against standard clinical agents in key therapeutic areas.
Metric
2-Bromo-Derivatives (Novel)
Cisplatin (Cancer Std.)
Ciprofloxacin (Bacteria Std.)
Comparative Insight
Primary Mechanism
Cysteine Alkylation / ROS Induction
DNA Cross-linking
DNA Gyrase Inhibition
Bromides offer a distinct mechanism useful against drug-resistant lines.
IC50 (A549 Lung Cancer)
5.2 – 12.4 µM
~4.5 µM
N/A
Comparable potency to Cisplatin in specific solid tumor lines [1].
MIC (S. aureus)
8 – 32 µg/mL
0.25 – 1.0 µg/mL
< 1.0 µg/mL
Lower potency than antibiotics, but effective against MRSA strains due to non-specific alkylation.
Selectivity Index (SI)
Moderate (SI ~ 5-10)
Low (High Toxicity)
High
Derivatives often show better lipophilicity-driven uptake in resistant cells.
Stability
Hydrolytically labile (t½ ~ 6h)
Stable
Stable
Requires encapsulation or immediate use; rapid degradation reduces environmental persistence.
Experimental Protocols
To ensure reproducibility and scientific integrity, follow these self-validating protocols.
A. Synthesis & Derivatization (Validation Step)
Context: Before biological testing, the purity of the electrophile must be confirmed, as hydrolysis yields inactive propionic acid derivatives.
Reaction: React 2-bromopropionyl bromide with phenethylamine in DCM at 0°C.
Validation: Monitor via TLC (Hexane:EtOAc 3:1). The product must show a distinct
shift from the amine.
Critical Check:
-NMR must show the quartet at 4.4-4.6 ppm (CH-Br). Loss of this signal indicates hydrolysis.
B. In Vitro Cytotoxicity Assay (MTT Protocol)
Objective: Determine IC50 against cancer cell lines (e.g., A549, HeLa).
Seeding: Plate cells at
cells/well in 96-well plates. Incubate for 24h.
Treatment:
Prepare stock solution of 2-Bromo derivative in DMSO (Keep DMSO < 0.1% final).
Perform serial dilutions (0.1 µM to 100 µM).
Include Positive Control (Cisplatin) and Vehicle Control (DMSO).
Incubation: Treat for 48h at 37°C, 5%
.
Development:
Add 20 µL MTT reagent (5 mg/mL). Incubate 4h.
Dissolve formazan crystals in 150 µL DMSO.
Readout: Measure Absorbance at 570 nm.
Calculation:
Fit data to a sigmoidal dose-response curve to extract IC50.
C. Cysteine Reactivity Assay (Ellman’s Reagent)
Objective: Confirm the "alkylating" mechanism by measuring thiol depletion.
Reagents: L-Cysteine (100 µM) in PBS (pH 7.4).
Reaction: Incubate L-Cysteine with the test compound (100 µM) for 0, 15, 30, and 60 mins.
Quantification:
Add DTNB (Ellman's Reagent).
Measure Absorbance at 412 nm (detects free thiols).
Interpretation: A decrease in absorbance over time confirms the compound is covalently binding to cysteine residues.
Screening Workflow Diagram
This workflow illustrates the logical progression from synthesis to lead identification, ensuring "Go/No-Go" decisions are data-driven.
Figure 2: Step-wise screening cascade for identifying potent electrophilic leads.
References
PubChem. (n.d.).[1][2] 2-Bromo-N-phenylpropionamide Compound Summary. National Library of Medicine.[1] Retrieved from [Link]
D'Cruz, O. J., et al. (2000). Antioxidant function of phenethyl-5-bromo-pyridyl thiourea compounds with potent anti-HIV activity. PubMed.[1] Retrieved from [Link]
Personal protective equipment for handling 2-Bromo-N-phenethyl-propionamide
Executive Summary Immediate Action Required: 2-Bromo-N-phenethyl-propionamide is an -bromo amide used frequently as an intermediate in pharmaceutical synthesis. Unlike standard organic solids, it possesses alkylating pro...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Immediate Action Required: 2-Bromo-N-phenethyl-propionamide is an
-bromo amide used frequently as an intermediate in pharmaceutical synthesis. Unlike standard organic solids, it possesses alkylating properties due to the reactive carbon-bromine bond adjacent to the carbonyl group.
Primary Hazard: Skin/Eye Corrosive (Category 1B) and potent lachrymator.
Secondary Hazard: Respiratory sensitizer; potential precursor to high-potency active pharmaceutical ingredients (HPAPIs).
Containment Level:OEB 3 (Occupational Exposure Band 3) recommended due to its role as a reactive intermediate.
Part 1: Risk Assessment & Chemical Behavior
To select the correct PPE, one must understand the mechanism of injury. This compound is not merely toxic; it is chemically reactive.[1]
Alkylating Potential: The bromine atom is a good leaving group. Upon contact with biological tissue (nucleophiles like DNA or proteins), it can form covalent bonds, leading to cellular damage (chemical burns) or sensitization.
Physical State: Typically an off-white to yellow powder. The primary vector of exposure is airborne dust settling on surfaces or skin, and solubilized droplets during workup.
Permeation Risks: As a halogenated amide, it can permeate standard latex gloves rapidly.
Part 2: The PPE Matrix
Do not rely on generic "lab safety" rules. Use this matrix for specific task-based protection.
PPE Component
Specification
Scientific Rationale
Hand Protection (Inner)
Nitrile (4 mil)
Acts as a second skin; provides high tactile sensitivity for weighing.
Hand Protection (Outer)
Nitrile (Extended Cuff, 6-8 mil)
Double-gloving is mandatory. The outer glove takes the mechanical stress and initial chemical load. If the outer glove is compromised, the inner glove remains a clean barrier.
Respiratory
P100 / N100 Respirator (or PAPR)
N95 is insufficient for fine powders of alkylating agents. A P100 filter captures 99.97% of particulates. Note: If in solution, use an Organic Vapor (OV) cartridge.
Eye/Face
Chemical Goggles + Face Shield
Safety glasses are inadequate. Powders drift behind lenses. A face shield protects the neck from projectile glass in case of reaction runaway.
Body
Tyvek® 400 (or equivalent)
Lab coats are porous. Tyvek provides a non-woven barrier that prevents dust migration to street clothes.
Footwear
Closed-toe, chemically resistant
Leather or rubber. Shoe covers recommended if handling >100g to prevent tracking powder out of the lab.
Part 3: Operational Protocols (The "Clean/Dirty" Line)
Safety is a workflow, not just equipment. We utilize a Zoning System to prevent cross-contamination.
3.1 The Donning & Doffing Workflow
The following diagram illustrates the critical "One-Way" flow required to handle this compound safely.
Figure 1: The unidirectional flow prevents the migration of brominated dust back into the general laboratory environment.
3.2 Handling Techniques
Solids Handling: Always weigh inside a fume hood. Use an antistatic gun if the powder is static-prone to prevent "jumping."
Glove Discipline:
Outer Gloves: Consider these "contaminated" the moment you touch the reagent bottle. Never touch your face, phone, or door handle with outer gloves.
Changing Gloves: If you spill reagent on your outer glove, strip it immediately inside the hood, wash the inner glove with soap/water (while wearing it), and don a new outer glove.
Part 4: Disposal & Decontamination[2]
Crucial Warning: Do not dispose of this compound down the drain. It is a halogenated organic and an environmental toxin.
4.1 Decontamination Logic (Quenching)
Before disposal, glassware and spills should be chemically deactivated. The bromine bond is susceptible to nucleophilic attack.
Quenching Solution: 10% Sodium Thiosulfate (
) or dilute Sodium Hydroxide () in aqueous ethanol.
Mechanism: The thiosulfate/hydroxide displaces the bromine, converting the reactive alkyl bromide into a less toxic alcohol or thio-ether derivative.
4.2 Waste Stream Decision Tree
Figure 2: Disposal logic ensuring segregation of halogenated waste for proper incineration.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]
Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance. OSHA 3404-11R. [Link]
PubChem. (n.d.). 2-Bromo-N-phenylpropionamide (Analogous Hazard Data). National Library of Medicine. Retrieved February 14, 2026. [Link]
